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Compound of Interest

Compound Name: Heptamethine cyanine dye-1

Cat. No.: B1663508 Get Quote

For researchers, scientists, and professionals in drug development, the selection of a near-

infrared (NIR) fluorescent dye with robust long-term stability is critical for reproducible and

reliable experimental outcomes. This guide provides an objective comparison of the long-term

stability of several heptamethine cyanine dyes, with a focus on Indocyanine Green (ICG) as a

benchmark, and its alternatives including IR-820, IR-783, and the novel sterically shielded dye,

s775z. The information presented is supported by experimental data to aid in the selection of

the most appropriate dye for your research needs.

Comparative Stability Data
The long-term stability of heptamethine cyanine dyes is influenced by various factors including

temperature, light exposure, and the solvent or medium in which they are stored. The following

table summarizes available quantitative data on the stability of ICG and its alternatives.
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Dye
Storage
Conditions

Time
Stability
Metric

%
Degradatio
n / Half-Life

Reference

Indocyanine

Green (ICG)

Aqueous

solution, 4°C,

dark

3 days
Fluorescence

Intensity
20% loss [1]

Aqueous

solution,

Room

Temperature,

dark

10 days
Thermal

Degradation
~10 days

Whole blood,

37°C, light

exposure

5 hours Stable - [1]

PBS, 25°C,

dark
24 hours Absorbance ~25% [2][3]

PBS, 37°C,

dark
24 hours Absorbance ~37% [2][3]

IR-820
Aqueous

solution
Various

Degradation

Half-Life

Approx.

double that of

ICG

[4][5]

Aqueous

solution,

Room

Temperature,

dark

6 days Absorbance
15%

decrease

PBS, 25°C,

dark
24 hours Absorbance ~5% [2][3]

PBS, 37°C,

dark
24 hours Absorbance ~10% [2][3]

Solid, -20°C ≥ 2 years - Stable

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2018/pp/c8pp00064f
https://pubs.rsc.org/en/content/articlelanding/2018/pp/c8pp00064f
https://pmc.ncbi.nlm.nih.gov/articles/PMC8268567/
https://www.researchgate.net/publication/352795520_Cyanine_Dyes_for_Photo-Thermal_Therapy_A_Comparison_of_Synthetic_Liposomes_and_Natural_Erythrocyte-Based_Carriers
https://pmc.ncbi.nlm.nih.gov/articles/PMC8268567/
https://www.researchgate.net/publication/352795520_Cyanine_Dyes_for_Photo-Thermal_Therapy_A_Comparison_of_Synthetic_Liposomes_and_Natural_Erythrocyte-Based_Carriers
https://pubmed.ncbi.nlm.nih.gov/22469238/
https://www.researchgate.net/figure/Stability-Characterization-of-Aqueous-Solutions-of-IR820-and-ICG-for-a-Pseudo-First-Order_tbl2_223981865
https://pmc.ncbi.nlm.nih.gov/articles/PMC8268567/
https://www.researchgate.net/publication/352795520_Cyanine_Dyes_for_Photo-Thermal_Therapy_A_Comparison_of_Synthetic_Liposomes_and_Natural_Erythrocyte-Based_Carriers
https://pmc.ncbi.nlm.nih.gov/articles/PMC8268567/
https://www.researchgate.net/publication/352795520_Cyanine_Dyes_for_Photo-Thermal_Therapy_A_Comparison_of_Synthetic_Liposomes_and_Natural_Erythrocyte-Based_Carriers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IR-783 Solid, -20°C ≥ 4 years - Stable

Anhydrous

DMSO, DMF,

or ethanol,

-20°C, dark

≥ 6 months - Stable

Aqueous

solution
> 1 day -

Not

recommende

d for storage

s775z
Aqueous

solution, 4°C
Indefinitely -

Exceptionally

stable
[6][7]

100% fetal

bovine serum

(FBS), 37°C

24 hours - No change [6]

Experimental Protocols
The following is a representative protocol for assessing the long-term stability of heptamethine

cyanine dyes, based on methodologies described in the literature.

Protocol: Long-Term Stability Assessment of
Heptamethine Cyanine Dyes via High-Performance
Liquid Chromatography (HPLC)
1. Objective: To quantify the degradation of a heptamethine cyanine dye in a specific solvent

under defined storage conditions (e.g., temperature, light exposure) over time.

2. Materials:

Heptamethine cyanine dye of interest (e.g., ICG, IR-820)
HPLC-grade solvent (e.g., water, PBS, DMSO)
HPLC system with a suitable detector (e.g., UV-Vis or fluorescence detector)
C18 reverse-phase HPLC column
Mobile phase (e.g., acetonitrile and water with a modifying agent like triethylammonium
acetate)
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Volumetric flasks and pipettes
Amber vials for sample storage
Temperature-controlled storage unit (e.g., refrigerator, incubator)
Light source (for photostability studies) or dark storage conditions

3. Procedure:

Visualizations
Experimental Workflow for Stability Assessment
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Experimental Workflow for Dye Stability Assessment

Preparation

Storage Conditions

Analysis

Prepare Dye Stock Solution

Prepare Working Solutions

4°C / Dark 25°C / Dark 25°C / Light

HPLC Analysis at Time Points

Quantify Peak Area

Calculate % Degradation

Click to download full resolution via product page

Caption: Workflow for assessing heptamethine cyanine dye stability.

Simplified Degradation Pathway of Heptamethine
Cyanine Dyes
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Simplified Degradation of Heptamethine Cyanine Dyes

Heptamethine Cyanine Dye
(Intact)

Oxidative Cleavage
of Polymethine Chain

Degradation Products
(Loss of Conjugation and Fluorescence)

Light (Photodegradation) Heat (Thermal Degradation) Reactive Oxygen Species
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Caption: Key factors leading to heptamethine cyanine dye degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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